Cas no 13369-74-9 (1-Allyl-3,5-dimethylpyrazole)

• Product Name: 1-Allyl-3,5-dimethylpyrazole
• CAS No: 13369-74-9
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD00034407
• CID: 143485
• PubChem ID: 87559501
• Update Time: 2025-11-02

1-Allyl-3,5-dimethylpyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Allyl-3,5-dimethyl-1H-pyrazole
• 1-Allyl-3,5-dimethylpyrazole
• 3,5-dimethyl-1-prop-2-enylpyrazole
• 1-allyl-3,5-dimethyl-pyrazol
• 1-ALLYL-3 5-DIMETHYLPYRAZOLE 96
• 1H-Pyrazole, 3,5-dimethyl-1-(2-propen-1-yl)-
• PYRAZOLE, 1-ALLYL-3,5-DIMETHYL-
• NXAGTQRRYZTDKV-UHFFFAOYSA-N
• Pyrazole, 3,5-dimethyl-1-allyl-
• 1-Allyl-3,5-dimethyl-1H-pyrazole #
• 3,5-dimethyl-1-(prop-2-en-1-yl)-1H-pyrazole
• 1H-Pyr
• 13369-74-9
• CS-0157998
• DTXSID70158320
• 1-Allyl-3,5-dimethylpyrazole,96%
• 4-FLUORO-4-HYDROXY-BIPHENYL-3-CARBOXYLICACID
• FT-0607304
• SCHEMBL10712331
• 5-23-05-00127 (Beilstein Handbook Reference)
• AKOS008968602
• BRN 0607058
• Q63398183
• MFCD00034407
• D85919
• 3,5-DIMETHYL-1-(PROP-2-EN-1-YL)PYRAZOLE

• MDL： MFCD00034407
• Inchi： 1S/C8H12N2/c1-4-5-10-8(3)6-7(2)9-10/h4,6H,1,5H2,2-3H3
• InChI Key： NXAGTQRRYZTDKV-UHFFFAOYSA-N
• SMILES： N1(CC=C)C(C)=CC(C)=N1
• BRN： 0607058

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 17.8

Experimental Properties

• Color/Form: Powder
• Density: 0.933 g/mL at 25 °C(lit.)
• Boiling Point: 192°C(lit.)
• Flash Point: 176 °F
• Refractive Index: n20/D 1.4870(lit.)
• PSA: 17.82000
• LogP: 1.68590
• Solubility: Not determined

1-Allyl-3,5-dimethylpyrazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• RTECS：UQ4975000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 1-Allyl-3,5-dimethylpyrazole

Comprehensive Guide to 1-Allyl-3,5-dimethylpyrazole (CAS No. 13369-74-9): Properties, Applications, and Market Insights

1-Allyl-3,5-dimethylpyrazole (CAS No. 13369-74-9) is a versatile heterocyclic compound that has garnered significant attention in both academic research and industrial applications. This compound belongs to the pyrazole family, which is known for its diverse chemical reactivity and broad utility in pharmaceuticals, agrochemicals, and material science. The presence of an allyl group and methyl substituents at the 3 and 5 positions of the pyrazole ring imparts unique physicochemical properties, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 1-Allyl-3,5-dimethylpyrazole is C₈H₁₂N₂, with a molecular weight of 136.19 g/mol. Its structure features a five-membered pyrazole ring with nitrogen atoms at positions 1 and 2, contributing to its electron-rich nature. This characteristic enhances its reactivity in various catalytic reactions, such as cross-coupling and cycloaddition processes, which are pivotal in modern organic synthesis. Researchers have explored its potential as a ligand in transition metal catalysis, owing to its ability to stabilize metal centers and modulate reaction pathways.

One of the most compelling applications of 1-Allyl-3,5-dimethylpyrazole lies in the pharmaceutical industry. Pyrazole derivatives are widely recognized for their bioactive properties, including anti-inflammatory, antimicrobial, and anticancer activities. The allyl group in this compound offers a reactive handle for further functionalization, enabling the synthesis of novel drug candidates. Recent studies have highlighted its role in the development of small-molecule inhibitors targeting enzymes involved in metabolic disorders and neurodegenerative diseases.

In addition to pharmaceuticals, 1-Allyl-3,5-dimethylpyrazole finds utility in the agrochemical sector. Its derivatives have been investigated as potential pesticides and herbicides, leveraging the pyrazole scaffold's ability to interact with biological targets. The compound's stability under various environmental conditions makes it a promising candidate for formulating crop protection agents. Furthermore, its compatibility with green chemistry principles aligns with the growing demand for sustainable agricultural solutions.

The material science community has also embraced 1-Allyl-3,5-dimethylpyrazole for its potential in designing advanced polymers and coordination complexes. Its ability to act as a chelating agent facilitates the creation of metal-organic frameworks (MOFs) and other functional materials. These materials exhibit tunable porosity and catalytic activity, making them suitable for applications in gas storage, separation technologies, and sensors.

From a market perspective, the demand for 1-Allyl-3,5-dimethylpyrazole is steadily increasing, driven by its multifaceted applications. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of research institutions and industrial players. The compound's cost-effectiveness and synthetic accessibility further enhance its commercial viability. Recent trends indicate a surge in patent filings related to pyrazole derivatives, underscoring their economic and scientific significance.

For researchers and industry professionals seeking high-quality 1-Allyl-3,5-dimethylpyrazole, it is essential to source the compound from reputable suppliers who adhere to stringent quality control standards. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify purity and structural integrity. Proper storage conditions, including protection from moisture and light, are critical to maintaining the compound's stability over time.

In conclusion, 1-Allyl-3,5-dimethylpyrazole (CAS No. 13369-74-9) stands out as a pivotal building block in modern chemistry. Its unique structural features, coupled with its broad applicability, make it a subject of ongoing research and innovation. Whether in drug discovery, agrochemical development, or material design, this compound continues to unlock new possibilities, reflecting the dynamic interplay between chemistry and technology.